Cas no 320422-96-6 (1-(4-Fluorobenzyl)oxy-3-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione)

• Product Name: 1-(4-Fluorobenzyl)oxy-3-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione
• CAS No: 320422-96-6
• CID: 4645726
• Update Time: 2025-06-08

1-(4-Fluorobenzyl)oxy-3-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione Chemical and Physical Properties

Names and Identifiers

• 1-[(4-FLUOROBENZYL)OXY]-3-(4-METHYLBENZYL)-1H-IMIDAZOLE-2,4,5(3H)-TRIONE
• 1-(4-Fluorobenzyl)oxy-3-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 1-(4-Fluorobenzyl)oxy-3-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione

Introduction to 1-(4-Fluorobenzyl)oxy-3-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione (CAS No. 320422-96-6)

The compound 1-(4-Fluorobenzyl)oxy-3-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione (CAS No. 320422-96-6) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic trione derivative has garnered attention due to its unique structural features and promising pharmacological properties. The presence of both fluorobenzyl and methylbenzyl substituents in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery, owing to their ability to modulate various biological pathways. The trione moiety further enhances its bioactivity by introducing multiple polar functional groups, which can contribute to both binding affinity and solubility. This compound’s structure is particularly intriguing because it combines elements that are known to enhance metabolic stability while maintaining strong binding interactions with therapeutic targets.

In the context of modern drug development, the incorporation of fluorine atoms into aromatic rings is a well-established strategy to improve pharmacokinetic properties such as bioavailability and metabolic resistance. The 4-fluorobenzyl group in this compound likely contributes to these desirable characteristics by increasing lipophilicity while minimizing unwanted side effects. Similarly, the 4-methylbenzyl substituent may enhance binding interactions by providing additional hydrophobic contacts with biological receptors.

The imidazole core of this molecule is a well-known pharmacophore found in numerous FDA-approved drugs, including antifungals and antivirals. The trione functional group further diversifies its pharmacological potential by introducing additional reactive sites that can engage with biological targets through hydrogen bonding or other non-covalent interactions. This structural motif has been explored in several research studies as a scaffold for developing small-molecule inhibitors with therapeutic relevance.

One of the most compelling aspects of this compound is its potential application in targeting enzymes involved in cancer metabolism. Emerging research indicates that imidazole derivatives can modulate key metabolic pathways such as glycolysis and the tricarboxylic acid cycle, which are often dysregulated in tumor cells. The combination of fluorobenzyl and methylbenzyl substituents may enhance specificity by fine-tuning interactions with enzyme active sites or allosteric pockets.

Furthermore, computational modeling studies have suggested that this compound could exhibit favorable binding affinities with proteins implicated in inflammatory diseases. The trione group’s ability to form multiple hydrogen bonds with polar residues in protein binding pockets makes it an attractive candidate for designing molecules that disrupt inflammatory signaling cascades. Such applications are particularly relevant given the growing recognition of inflammation as a key driver in chronic diseases.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic derivatives like this one, making it feasible to conduct large-scale screening for biological activity. The synthesis involves multi-step reactions that carefully control regioselectivity and functional group compatibility, ensuring high yields and purity. These synthetic methodologies are critical for translating promising lead compounds into viable drug candidates.

The pharmacokinetic profile of this compound is also worth noting. Preliminary data suggest that it exhibits reasonable oral bioavailability coupled with moderate tissue distribution, indicating potential for systemic therapy. Additionally, the presence of both lipophilic and hydrophilic moieties balances solubility issues often encountered in drug development programs. Such properties make it an attractive candidate for further optimization toward clinical applications.

From a medicinal chemistry perspective, this molecule exemplifies how structural diversification can unlock new therapeutic opportunities. By combining established pharmacophores with novel substituents like fluorobenzyl and methylbenzyl, researchers can explore uncharted chemical space while leveraging known biological interactions. This approach aligns well with current trends toward rational drug design using computational tools and high-throughput screening technologies.

The potential applications of this compound extend beyond oncology and inflammation; it may also show promise in treating neurological disorders where imidazole derivatives have demonstrated efficacy. For instance, some imidazole-based drugs interact with neurotransmitter receptors or ion channels involved in cognitive function or pain perception. The unique structural features of this compound could make it a valuable tool for investigating these mechanisms further.

In conclusion,1-(4-Fluorobenzyl)oxy-3-(4-methylbenzyl)-1H-imidazole-2,4,5(3H)-trione (CAS No. 320422-96-6) represents a promising lead structure with diverse pharmacological applications stemming from its unique structural features. Its combination of bioactive moieties—such as the imidazole core,fluorobenzyl, and methylbenzyl substituents—makes it an exciting candidate for further exploration in medicinal chemistry research programs aimed at developing next-generation therapeutics.